Methyl 4-[3-methyl-4-[(2-methyloxolan-3-yl)methyl]piperazin-1-yl]benzoate

• IUPAC Name: methyl 4-[3-methyl-4-[(2-methyloxolan-3-yl)methyl]piperazin-1-yl]benzoate
• InChI: InChI=1S/C19H28N2O3/c1-14-12-21(18-6-4-16(5-7-18)19(22)23-3)10-9-20(14)13-17-8-11-24-15(17)2/h4-7,14-15,17H,8-13H2,1-3H3
• InChI Key: LRYPAZSBCDHZFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1CC2CCOC2C)C3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol

Description

Methyl 4-[3-methyl-4-[(2-methyloxolan-3-yl)methyl]piperazin-1-yl]benzoate, also known as MMB-2201, is a synthetic cannabinoid that belongs to the indole family. It is a potent agonist of the CB1 and CB2 receptors and has been used in scientific research to study the effects of synthetic cannabinoids on the human body.

Mechanism of Action

Methyl 4-[3-methyl-4-[(2-methyloxolan-3-yl)methyl]piperazin-1-yl]benzoate acts as a potent agonist of the CB1 and CB2 receptors in the endocannabinoid system. When it binds to these receptors, it activates a range of signaling pathways that can lead to a variety of physiological and psychological effects. The exact mechanism of action of this compound is still being studied, but it is believed to involve the modulation of neurotransmitter release and the activation of intracellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects on the human body. It has been shown to induce hypothermia, decrease locomotor activity, alter anxiety-related behavior, and produce a range of other effects. These effects are believed to be mediated by the activation of the CB1 and CB2 receptors in the endocannabinoid system.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-[3-methyl-4-[(2-methyloxolan-3-yl)methyl]piperazin-1-yl]benzoate in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This makes it a useful tool for studying the effects of synthetic cannabinoids on the human body. However, one limitation is that its effects can be difficult to predict and may vary depending on the dose, route of administration, and other factors.

Future Directions

There are many future directions for research on Methyl 4-[3-methyl-4-[(2-methyloxolan-3-yl)methyl]piperazin-1-yl]benzoate and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids with improved selectivity and potency. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the human body, including their potential for addiction and other adverse effects. Additionally, more research is needed to understand the mechanism of action of this compound and other synthetic cannabinoids, as well as their potential therapeutic uses.

Synthesis Methods

The synthesis of Methyl 4-[3-methyl-4-[(2-methyloxolan-3-yl)methyl]piperazin-1-yl]benzoate involves the reaction of 4-bromo-2,5-dimethoxybenzoic acid with 3-methyl-4-(piperazin-1-yl)methyl-1-(2-methyloxolan-3-yl)-1H-indole in the presence of a base such as potassium carbonate. The resulting product is then esterified with methyl iodide to obtain this compound.

Scientific Research Applications

Methyl 4-[3-methyl-4-[(2-methyloxolan-3-yl)methyl]piperazin-1-yl]benzoate has been used in scientific research to study the effects of synthetic cannabinoids on the human body. It has been found to have a high affinity for both CB1 and CB2 receptors, leading to a range of physiological and psychological effects. Studies have shown that this compound can induce hypothermia, decrease locomotor activity, and alter anxiety-related behavior in animal models.